Cas no 71441-08-2 (Benzoic acid, 4-[(diethoxyphosphinyl)methyl]-, ethyl ester)
71441-08-2 structure
Product Name:Benzoic acid, 4-[(diethoxyphosphinyl)methyl]-, ethyl ester
CAS No:71441-08-2
MF:C14H21O5P
MW:300.287305593491
CID:545545
PubChem ID:10979490
Update Time:2025-09-18
Benzoic acid, 4-[(diethoxyphosphinyl)methyl]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[(diethoxyphosphinyl)methyl]-, ethyl ester
- ethyl 4-(diethoxyphosphorylmethyl)benzoate
- Ethyl 4-((diethoxyphosphoryl)methyl)benzoate
- diethyl 4-ethoxycarbonyl-benzylphosphonate
- diethyl (4-carbethoxybenzyl)phosphonate
- DTXSID50450617
- diethyl (4-carbethoxybenzyl)-phosphonate
- ethyl alpha-(diethoxyphosphinyl)-p-toluate
- 71441-08-2
- 4-(diethoxyphosphorylmethyl)-benzoic acid ethyl ester
- SCHEMBL510962
- ethyl 4-(diethoxy-phosphorylmethyl)-benzoate
- 4-(diethoxy-phosphorylmethyl)benzoic acid ethyl ester
- 4-(DIETHOXY-PHOSPHORYLMETHYL)-BENZOIC ACID ETHYL ESTER
- OFUCEQWVGVURAS-UHFFFAOYSA-N
-
- Inchi: 1S/C14H21O5P/c1-4-17-14(15)13-9-7-12(8-10-13)11-20(16,18-5-2)19-6-3/h7-10H,4-6,11H2,1-3H3
- InChI Key: OFUCEQWVGVURAS-UHFFFAOYSA-N
- SMILES: P(CC1C=CC(C(=O)OCC)=CC=1)(=O)(OCC)OCC
Computed Properties
- Exact Mass: 300.11273
- Monoisotopic Mass: 300.11266076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 9
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- PSA: 61.83
- LogP: 3.62940
Benzoic acid, 4-[(diethoxyphosphinyl)methyl]-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1640965-100mg |
Ethyl 4-((diethoxyphosphoryl)methyl)benzoate |
71441-08-2 | 98% | 100mg |
¥1587.00 | 2024-05-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1640965-250mg |
Ethyl 4-((diethoxyphosphoryl)methyl)benzoate |
71441-08-2 | 98% | 250mg |
¥2824.00 | 2024-05-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1640965-1g |
Ethyl 4-((diethoxyphosphoryl)methyl)benzoate |
71441-08-2 | 98% | 1g |
¥5641.00 | 2024-05-02 |
Benzoic acid, 4-[(diethoxyphosphinyl)methyl]-, ethyl ester Related Literature
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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